ethyl 2-(1,3-benzothiazol-2-ylamino)-4,6-dimethyl-5-pyrimidinecarboxylate

• IUPAC Name: ethyl 2-(1,3-benzothiazol-2-ylamino)-4,6-dimethylpyrimidine-5-carboxylate
• InChI: InChI=1S/C16H16N4O2S/c1-4-22-14(21)13-9(2)17-15(18-10(13)3)20-16-19-11-7-5-6-8-12(11)23-16/h5-8H,4H2,1-3H3,(H,17,18,19,20)
• InChI Key: CAEFBUAHXSCCGU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(N=C1C)NC2=NC3=CC=CC=C3S2)C
• Molecular Formula: C16H16N4O2S
• Molecular Weight: 328.4 g/mol

Description

Ethyl 2-(1,3-benzothiazol-2-ylamino)-4,6-dimethyl-5-pyrimidinecarboxylate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound is known for its ability to inhibit the activity of certain enzymes, making it a promising candidate for the treatment of various diseases. In

Mechanism of Action

The mechanism of action of ethyl 2-(1,3-benzothiazol-2-ylamino)-4,6-dimethyl-5-pyrimidinecarboxylate involves the inhibition of certain enzymes. For example, it has been shown to inhibit the activity of protein kinase CK2 by binding to the ATP-binding site of the enzyme. This results in the inhibition of various signaling pathways that are involved in cell proliferation and survival, leading to the suppression of tumor growth. Similarly, it has been found to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. This results in the accumulation of DNA damage and the induction of cell death, making it a potential chemotherapeutic agent.
Biochemical and Physiological Effects:
Ethyl 2-(1,3-benzothiazol-2-ylamino)-4,6-dimethyl-5-pyrimidinecarboxylate has been found to have various biochemical and physiological effects. For example, it has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), suggesting its potential use in the treatment of inflammatory diseases. Additionally, it has been found to increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase, which could be useful in the treatment of oxidative stress-related diseases. Furthermore, it has been shown to improve cognitive function and reduce neuronal damage in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl 2-(1,3-benzothiazol-2-ylamino)-4,6-dimethyl-5-pyrimidinecarboxylate in lab experiments is its potent inhibitory activity against certain enzymes, making it a valuable tool for studying various signaling pathways and cellular processes. Additionally, it has been found to have low toxicity and good bioavailability, making it a promising candidate for drug development. However, one of the limitations of using this compound is its relatively complex synthesis method, which could limit its availability and increase its cost.

Future Directions

There are several future directions for the research on ethyl 2-(1,3-benzothiazol-2-ylamino)-4,6-dimethyl-5-pyrimidinecarboxylate. One potential direction is the development of novel derivatives with improved potency and selectivity against specific enzymes. Another direction is the investigation of its potential use in combination with other drugs for the treatment of various diseases. Furthermore, the development of new drug delivery systems could enhance its bioavailability and therapeutic efficacy. Finally, the exploration of its potential use in the treatment of other diseases such as diabetes and cardiovascular diseases could open up new avenues for research.
In conclusion, ethyl 2-(1,3-benzothiazol-2-ylamino)-4,6-dimethyl-5-pyrimidinecarboxylate is a promising compound with potential therapeutic applications in various diseases. Its potent inhibitory activity against certain enzymes, anti-inflammatory and anti-oxidant properties, and neuroprotective effects make it a valuable tool for scientific research. Further research is needed to explore its full therapeutic potential and to develop new derivatives with improved properties.

Scientific Research Applications

Ethyl 2-(1,3-benzothiazol-2-ylamino)-4,6-dimethyl-5-pyrimidinecarboxylate has been studied extensively for its potential therapeutic applications. It has been shown to exhibit potent inhibitory activity against various enzymes such as protein kinase CK2 and topoisomerase II, making it a promising candidate for the treatment of cancer. Additionally, it has been found to have anti-inflammatory and anti-oxidant properties, which could be useful in the treatment of various inflammatory diseases. Furthermore, it has been shown to have neuroprotective effects, suggesting its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.